2-Methoxyphenol

• CAS No.: 90-05-1
• Product Name: 2-Methoxyphenol
• Molecular Formula: C7H8O2
• Molecular Weight: 124.14 g/mol
• IUPAC Name: 2-methoxyphenol
• Standard InChI: InChI=1S/C7H8O2/c1-9-7-5-3-2-4-6(7)8/h2-5,8H,1H3
• Standard InChIKey: LHGVFZTZFXWLCP-UHFFFAOYSA-N
• SMILES: COC1=CC=CC=C1O
• Canonical SMILES: COC1=CC=CC=C1O
• Appearance: Assay:≥98%A colorless liquid
• Boiling Point: greater than or equal to 397.4 °F at 760 mm Hg (NTP, 1992); 399 to 403 °F at 760 mm Hg (NTP, 1992); 205.0 °C; ABOUT 203 °C; 205 °C; 200-400 °C
• Colorform: ALMOST COLORLESS OR YELLOWISH, OILY LIQUID; Faintly yellowish, limpid, oily liquid or yellow crystals; White or slightly yellow crystalline mass or colorless to yellowish, very refractive liquid; Hexagonal prisms
• Density: greater than 1.076 at 77 °F (NTP, 1992); 1.13 at 70.5 °F (NTP, 1992); d21.44 1.13; NOT LESS THAN 1.076 @ 25 °C/25 °C; 1.1287 g/cu cm at 21 °C; 1.0-1.17 g/cm³; 1.129-1.140
• Flash Point: 165 °F (NTP, 1992); 180 °F (NTP, 1992); 73.9 °C (165 °F) (CLOSED CUP); 85 °C (185 °F) (OPEN CUP); 180 °F (open cup); >66 °C c.c.
• Melting Point: less than -4 °F (NTP, 1992); SOLIDIFIES at 82.4° F (NTP, 1992); 32.0 °C; Mp 32 ° (prisms); 32 °C; 28°C; ~20 °C
• Physical Description: Creosote, beechwood is a colorless to yellowish oily liquid with a smoky odor and caustic burning taste. (NTP, 1992); O-methoxyphenol appears as colorless to amber crystals or liquid. Density (of solid) 1.129 g / cm3. Solidifies at 28°C (82.4°F), but may remain liquid for a long time even at a much lower temperature. Slightly water soluble . Soluble in aqueous sodium hydroxide. Used medicinally as an expectorant. Used, because of its anti-oxidant properties, as an anti-skinning agent for paints.; OtherSolid; Liquid; Solid; BLACK-TO-BROWN OILY LIQUID WITH CHARACTERISTIC ODOUR.; Colourless to amber crystals, powerful, smoke-like, somewhat medicinal odou
• Description: Guaiacol is a monomethoxybenzene that consists of phenol with a methoxy substituent at the ortho position. It has a role as an expectorant, a disinfectant, a plant metabolite and an EC 1.1.1.25 (shikimate dehydrogenase) inhibitor. It derives from a catechol.; Guaiacol is an agent thought to have disinfectant properties and used as an expectorant. Guaiacol is a phenolic natural product first isolated from Guaiac resin and the oxidation of lignin. Guaiacol is also present in wood smoke, as a product of pyrolysis of lignin. Guaiacol has been found in the urine of patients with neuroblastoma and pheochromocytoma.; 2-Methoxyphenol, also known as 2-hydroxyanisole or methyl catechol, belongs to the class of organic compounds known as methoxyphenols. Methoxyphenols are compounds containing a methoxy group attached to the benzene ring of a phenol moiety. 2-Methoxyphenol exists as a solid, soluble (in water), and a very weakly acidic compound (based on its pKa). 2-Methoxyphenol has been detected in multiple biofluids, such as feces, urine, and blood. Within the cell, 2-methoxyphenol is primarily located in the mitochondria and cytoplasm. 2-Methoxyphenol exists in all eukaryotes, ranging from yeast to humans. In humans, 2-methoxyphenol is involved in the tyrosine metabolism pathway and the disulfiram action pathway. 2-Methoxyphenol is also involved in several metabolic disorders, some of which include the hawkinsinuria pathway, the alkaptonuria pathway, tyrosinemia, transient, OF the newborn pathway, and dopamine beta-hydroxylase deficiency. 2-Methoxyphenol is a potentially toxic compound.
• Shelf Life: SOLN DEPOSITS CALCIUM HYDROXIDE & CALCIUM CARBONATE ON STANDING. /CALCIUM CREOSOTATE/; Darkens on exposure to air and light
• Solubility: 1 to 10 mg/mL at 73° F (NTP, 1992); Slightly soluble (NTP, 1992); 18.7 mg/mL at 15 °C; SOL IN 150-200 PARTS WATER; SOL IN GLYCEROL, GLACIAL ACETIC ACID, FIXED ALKALI HYDROXIDE SOLN; MISCIBLE WITH ALCOHOL, CHLOROFORM, ETHER, OILS; Soluble in carbon tetrachloride; Miscible with alcohol, chloroform, ether, oils, glacial acetic acid; slightly soluble in petroleum ether; soluble in sodium hydroxide solution; 1 g /o-methoxyphenol/ is soluble in 60-70 mL water, in 1 mL glycerol; In water 18,700 mg/L at 25 °C; Solubility in water: very poor; slightly soluble in water; very soluble (in ethanol)
• Synonyms: o-Methoxy-phenol; 1-Hydroxy-2-methoxybenzene; 2-Hydroxyanisole; Anastil; Guaiacol; Guaiastil; Methylcatechol; o-Hydroxyanisole; O-Methoxyphenol; NSC 3815
• Vapor Density: 4.27 (NTP, 1992) (Relative to Air)
• Vapor Pressure: 39 mm Hg at 124 °F ; 58 mm Hg at 167° F; 98 mm Hg at 199° F (NTP, 1992); 5 mm Hg at 174 °F (NTP, 1992); 0.10 mmHg; 0.103 mm Hg 25 °C; Vapor pressure, kPa at 20 °C: ~ 6
• PubChem Compound: 460
• Last Modified: Nov 11 2021